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Compound of Interest

Compound Name: 2,3-Dimethylbenzoic acid

Cat. No.: B195844

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the synonyms, physicochemical properties,
and a representative synthetic protocol for 2,3-dimethylbenzoic acid, a key intermediate in
various chemical syntheses.

Introduction

2,3-Dimethylbenzoic acid, with the CAS number 603-79-2, is an aromatic carboxylic acid.[1]
Its structure consists of a benzoic acid core with two methyl groups substituted at the 2 and 3
positions of the benzene ring. This compound serves as a valuable building block in the
synthesis of pharmaceuticals and other bioactive molecules.[1] For instance, it is utilized in the
creation of pyridyl benzamides, which are under investigation as inhibitors for Trypanosoma
brucei, the parasite responsible for African sleeping sickness.[1]

Nomenclature and Synonyms

In chemical literature and databases, 2,3-dimethylbenzoic acid is known by several
alternative names. A comprehensive list of these synonyms is crucial for effective literature
searches and unambiguous identification of the compound.
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Synonym

Type

Reference

2,3-Dimethylbenzoic acid

IUPAC Name

[2](3]

Hemellitic acid

Common Name

[2]14][5][6]

2,3-Xylic acid

Common Name

[2]

Benzoic acid, 2,3-dimethyl-

Systematic Name

[2]14][5][6]

0-Xylene-3-carboxylic Acid

Systematic Name

[2]7]

vic.-0-Xylylic acid

Trivial Name

[2](8]

Physicochemical Properties

A summary of the key physicochemical properties of 2,3-dimethylbenzoic acid is presented

below. These properties are essential for its handling, characterization, and application in

chemical reactions.

Property Value Reference
Molecular Formula C9H1002 [L121131151181191
Molecular Weight 150.17 g/mol [11121131181
Appearance White to off-white crystalline (1]

powder
Melting Point 144-146 °C [1][4][10][11]
Boiling Point 281.5+£9.0 °C at 760 mmHg [1]
Density Approximately 1.1 + 0.1 g/cm?3 [1]
Flash Point 129.6 +13.4°C [1]
pKa 3.771 (at 25°C) [4][10]

Solubility in Water

Very soluble

[9]

Experimental Protocol: A Representative Synthesis
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While multiple synthetic routes to 2,3-dimethylbenzoic acid exist, a common laboratory-scale
preparation involves the oxidation of 2,3-dimethylbenzaldehyde. The following is a generalized
protocol and should be adapted and optimized based on specific laboratory conditions and
safety assessments.

Reaction: Oxidation of 2,3-dimethylbenzaldehyde to 2,3-dimethylbenzoic acid.
Reagents and Materials:

e 2,3-Dimethylbenzaldehyde

e Potassium permanganate (KMnO4) or other suitable oxidizing agent
e Sodium hydroxide (NaOH) or other base

e Hydrochloric acid (HCI) or other acid for workup

« Distilled water

» Organic solvent for extraction (e.g., diethyl ether or dichloromethane)
e Round-bottom flask

» Reflux condenser

e Stirring apparatus

e Separatory funnel

« Filtration apparatus

e pH paper or meter

Procedure:

» Dissolution: Dissolve 2,3-dimethylbenzaldehyde in a suitable solvent in a round-bottom flask
equipped with a reflux condenser and a stirrer.
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» Oxidation: Prepare a solution of the oxidizing agent (e.g., potassium permanganate in water,
potentially with a phase-transfer catalyst if the aldehyde is not water-soluble). Add the
oxidizing agent solution to the aldehyde solution portion-wise, controlling the temperature as
the reaction is often exothermic.

» Reaction Monitoring: Monitor the progress of the reaction by techniques such as Thin Layer
Chromatography (TLC) until the starting material is consumed.

o Workup:
o Quench any remaining oxidizing agent (e.g., with sodium bisulfite for KMnO4).
o Filter the reaction mixture to remove any solid byproducts (e.g., manganese dioxide).

o Make the filtrate basic with a sodium hydroxide solution to ensure the product is in its
carboxylate salt form, which is water-soluble.

o Wash the aqueous solution with an organic solvent (e.g., diethyl ether) to remove any
unreacted starting material or non-acidic impurities.

o Acidify the aqueous layer with hydrochloric acid until the pH is acidic, which will precipitate
the 2,3-dimethylbenzoic acid.

¢ Isolation and Purification:

[¢]

Collect the precipitated solid by filtration.

[e]

Wash the solid with cold water to remove any inorganic salts.

[e]

Dry the product.

o

Further purification can be achieved by recrystallization from a suitable solvent, such as
ethanol or an ethanol/water mixture.[10]

Note: This is a generalized procedure. For a specific and detailed experimental protocol, it is
recommended to consult primary literature sources such as Organic Syntheses or relevant
journal articles.[12]
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Visualizing the Nomenclature

The following diagram illustrates the relationship between the primary IUPAC name and its
common synonyms.

Hemellitic acid

is also known as

is also known as 2,3-Xylic acid
PIME DENZOICACIC is also known as
is also known as Benzoic acid, 2,3-dimethyl-

0-Xylene-3-carboxylic Acid

Click to download full resolution via product page

Caption: Relationship of Synonyms for 2,3-Dimethylbenzoic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Guide to the Synonyms and
Properties of 2,3-Dimethylbenzoic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b195844#synonyms-for-2-3-dimethylbenzoic-acid-in-
chemical-literature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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